Cas no 1823188-36-8 (Methyl 2-(4-nitro-3-(6-oxo-4-(trifluoromethyl)pyrimidin-1(6H)-yl)phenoxy)acetate)

• Product Name: Methyl 2-(4-nitro-3-(6-oxo-4-(trifluoromethyl)pyrimidin-1(6H)-yl)phenoxy)acetate
• CAS No: 1823188-36-8
• MF: C₁₄H₁₀F₃N₃O₆
• MW: 373.24091386795
• MDL: MFCD29042721
• CID: 4708722
• Update Time: 2025-05-19

Methyl 2-(4-nitro-3-(6-oxo-4-(trifluoromethyl)pyrimidin-1(6H)-yl)phenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-nitro-3-(6-oxo-4-(trifluoromethyl)pyrimidin-1(6H)-yl)phenoxy)acetate
• methyl 2-{4-nitro-3-[6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-1-yl]phenoxy}acetate
• Methyl 2-(4-nitro-3-(6-oxo-4-(trifluoromethyl)pyrimidin-1(6H)-yl)phenoxy)acetate

• MDL： MFCD29042721
• Inchi： 1S/C14H10F3N3O6/c1-25-13(22)6-26-8-2-3-9(20(23)24)10(4-8)19-7-18-11(5-12(19)21)14(15,16)17/h2-5,7H,6H2,1H3
• InChI Key： JXOPFTPNEZUKAO-UHFFFAOYSA-N
• SMILES： FC(C1=CC(N(C=N1)C1C=C(C=CC=1[N+](=O)[O-])OCC(=O)OC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 643
• Topological Polar Surface Area: 114

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on Methyl 2-(4-nitro-3-(6-oxo-4-(trifluoromethyl)pyrimidin-1(6H)-yl)phenoxy)acetate

Introduction to Methyl 2-(4-nitro-3-(6-oxo-4-(trifluoromethyl)pyrimidin-1(6H)-yl)phenoxy)acetate and Its Applications

Methyl 2-(4-nitro-3-(6-oxo-4-(trifluoromethyl)pyrimidin-1(6H)-yl)phenoxy)acetate, with the CAS number 1823188-36-8, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural complexity of this molecule, characterized by its multiple functional groups, contributes to its unique pharmacological properties.

The core structure of Methyl 2-(4-nitro-3-(6-oxo-4-(trifluoromethyl)pyrimidin-1(6H)-yl)phenoxy)acetate incorporates several key features that are critical for its biological activity. The presence of a 4-nitro group and a trifluoromethyl substituent on the pyrimidine ring enhances its interactions with biological targets. These groups are known to influence the electronic properties of the molecule, thereby affecting its binding affinity and selectivity. Additionally, the phenoxy moiety and the acetic acid ester group contribute to the compound's solubility and metabolic stability, which are essential factors in drug design.

In recent years, there has been a growing interest in developing novel compounds that target various therapeutic areas. Methyl 2-(4-nitro-3-(6-oxo-4-(trifluoromethyl)pyrimidin-1(6H)-yl)phenoxy)acetate has been studied for its potential applications in oncology, inflammation, and infectious diseases. Its ability to modulate key biological pathways makes it a valuable candidate for further investigation. For instance, studies have shown that compounds with similar structural motifs can inhibit enzymes involved in cancer cell proliferation and survival.

The synthesis of Methyl 2-(4-nitro-3-(6-oxo-4-(trifluoromethyl)pyrimidin-1(6H)-yl)phenoxy)acetate involves a multi-step process that requires precise control over reaction conditions. The introduction of the nitro group and the trifluoromethyl-substituted pyrimidine ring are critical steps that determine the compound's overall efficacy. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

One of the most compelling aspects of Methyl 2-(4-nitro-3-(6-oxo-4-(trifluoromethyl)pyrimidin-1(6H)-yl)phenoxy)acetate is its potential as a lead compound for drug discovery. Researchers have leveraged computational methods to predict its binding interactions with target proteins. These studies have revealed that the compound can bind to enzymes and receptors involved in various disease pathways. For example, computational modeling has suggested that it may interact with kinases and other enzymes that play a role in cancer progression.

The pharmacokinetic properties of Methyl 2-(4-nitro-3-(6-oxo-4-(trifluoromethyl)pyrimidin-1(6H)-yl)phenoxy)acetate have also been thoroughly evaluated. Preclinical studies have demonstrated its favorable pharmacokinetic profile, including good absorption, distribution, metabolism, and excretion (ADME). These findings are crucial for understanding how the compound behaves in vivo and for predicting its potential therapeutic efficacy. Additionally, toxicological studies have shown that it exhibits low toxicity at relevant doses, further supporting its candidacy as a drug candidate.

In conclusion, Methyl 2-(4-nitro-3-(6-oxo-4-(trifluoromethyl)pyrimidin-1(6H)-yl)phenoxy)acetate is a promising compound with significant potential in pharmaceutical applications. Its unique structure and biological activity make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery of novel therapeutics.